Cas no 932976-00-6 (3-(thiophen-2-yl)-1,4-diazaspiro4.5dec-3-en-2-one)

• Product Name: 3-(thiophen-2-yl)-1,4-diazaspiro4.5dec-3-en-2-one
• CAS No: 932976-00-6
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 5363100
• Update Time: 2025-10-30

3-(thiophen-2-yl)-1,4-diazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-thiophen-2-yl-1,4-diazaspiro[4.5]dec-3-en-2-one
• 3-(thiophen-2-yl)-1,4-diazaspiro4.5dec-3-en-2-one

• Inchi： 1S/C12H14N2OS/c15-11-10(9-5-4-8-16-9)13-12(14-11)6-2-1-3-7-12/h4-5,8H,1-3,6-7H2,(H,14,15)
• InChI Key： INLNKWKKHLPLOS-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)N=C(C2SC=CC=2)C1=O

Additional information on 3-(thiophen-2-yl)-1,4-diazaspiro4.5dec-3-en-2-one

Introduction to 3-(Thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one (CAS No. 932976-00-6)

3-(Thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one, with the CAS number 932976-00-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one is characterized by a spirocyclic framework fused with a thiophene ring and a diazepine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one in several areas of medicinal chemistry. One notable application is its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders. The unique spirocyclic structure of this compound allows it to interact selectively with GPCRs, potentially leading to improved therapeutic outcomes with reduced side effects.

In addition to its GPCR modulating properties, 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one has also shown promise in anti-inflammatory and anti-cancer research. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells in vitro. These findings suggest that 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one could be a valuable lead compound for developing new treatments for inflammatory diseases and cancer.

The synthesis of 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one has been extensively studied, and several efficient routes have been developed to produce this compound on a laboratory scale. One common approach involves the reaction of thiophene derivatives with diazepine precursors under controlled conditions. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for further clinical development and potential commercialization.

In conclusion, 3-(thiophen-2-yl)-1,4-diazaspiro[4.5]dec-3-en-2-one (CAS No. 932976-00-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a novel therapeutic agent.